(4aS,8aS)-4a-Methylhexahydro-1H-2-benzopyran-1,3(4H)-dione

• CAS No.: 62848-36-6
• Molecular Formula: C10H14O3
• Molecular Weight: 182.22 g/mol
• IUPAC Name: (4aS,8aS)-4a-methyl-4,5,6,7,8,8a-hexahydroisochromene-1,3-dione
• InChI: InChI=1S/C10H14O3/c1-10-5-3-2-4-7(10)9(12)13-8(11)6-10/h7H,2-6H2,1H3/t7-,10+/m1/s1
• InChI Key: GLAGLFYOYZYLAV-XCBNKYQSSA-N
• Isomeric SMILES: C[C@@]12CCCC[C@@H]1C(=O)OC(=O)C2
• Canonical SMILES: CC12CCCCC1C(=O)OC(=O)C2

Description

(4aS,8aS)-4a-Methylhexahydro-1H-2-benzopyran-1,3(4H)-dione is a chemical compound with a unique structure that includes a hexahydro-2-benzopyran ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4aS,8aS)-4a-Methylhexahydro-1H-2-benzopyran-1,3(4H)-dione typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the use of a cyclization reaction where a precursor compound undergoes a series of steps to form the desired benzopyran ring system. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the correct stereochemistry is achieved.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This can include the use of continuous flow reactors and advanced purification techniques to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

(4aS,8aS)-4a-Methylhexahydro-1H-2-benzopyran-1,3(4H)-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions can vary, but they often involve controlled temperatures and the use of solvents to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different ketones or alcohols, while reduction can produce various hydrocarbons.

Scientific Research Applications

(4aS,8aS)-4a-Methylhexahydro-1H-2-benzopyran-1,3(4H)-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: The compound can be used in the production of various materials and chemicals.

Mechanism of Action

The mechanism by which (4aS,8aS)-4a-Methylhexahydro-1H-2-benzopyran-1,3(4H)-dione exerts its effects involves its interaction with specific molecular targets. These targets can include enzymes, receptors, and other proteins that play a role in various biological pathways. The compound’s structure allows it to bind to these targets and modulate their activity, leading to the desired effects.

Comparison with Similar Compounds

Similar Compounds

• (4R,4aS,8aS)-4,7-Dihydroxy-4-(hydroxymethyl)-3,4a,8,8-tetramethyl-4a,5,6,7,8,8a-hexahydro-1(4H)-naphthalenone
• (4R,4aS,8aS)-1-Hydroxy-2-(hydroxymethyl)-5,5,8a-trimethyl-4-[(2E,4E,6E)-2,4,6-octatrienoyloxy]-1,4,4a,5,6,7,8,8a-octahydro-1-naphthalenecarboxylic acid

Uniqueness

What sets (4aS,8aS)-4a-Methylhexahydro-1H-2-benzopyran-1,3(4H)-dione apart from similar compounds is its specific stereochemistry and the presence of the benzopyran ring system